Cas no 397289-66-6 (N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 397289-66-6
• MF: C₂₄H₂₂N₄O₄S
• MW: 462.520884037018
• CID: 5853730
• PubChem ID: 2446845
• Update Time: 2025-06-11

N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(morpholinosulfonyl)benzamide
• Benzamide, N-[4-(1H-benzimidazol-2-yl)phenyl]-4-(4-morpholinylsulfonyl)-
• SR-01000445898-1
• SR-01000445898
• Z30270503
• Oprea1_860506
• N-[4-(1H-benzimidazol-2-yl)phenyl]-4-morpholin-4-ylsulfonylbenzamide
• 397289-66-6
• AKOS001091329
• F0816-0601
• N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C24H22N4O4S/c29-24(18-7-11-20(12-8-18)33(30,31)28-13-15-32-16-14-28)25-19-9-5-17(6-10-19)23-26-21-3-1-2-4-22(21)27-23/h1-12H,13-16H2,(H,25,29)(H,26,27)
• InChI Key： USQGONSOPQHZGZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 462.13617637g/mol
• Monoisotopic Mass: 462.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• pka: 11.39±0.10(Predicted)

Additional information on N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide

Introduction to N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide (CAS No. 397289-66-6)

N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 397289-66-6, represents a fusion of several pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide incorporates a benzamide core, which is a well-documented motif in medicinal chemistry. Benzamides are known for their versatility in interacting with biological targets, particularly enzymes and receptors. The presence of a morpholine-4-sulfonyl group further enhances the compound's pharmacological profile by introducing a sulfonyl moiety, which is often associated with enhanced binding affinity and selectivity.

One of the most intriguing aspects of this compound is the incorporation of a 1H-1,3-benzodiazol-2-ylphenyl moiety. The benzodiazole scaffold is renowned for its role in central nervous system (CNS) drugs, where it exhibits anxiolytic, sedative, and muscle relaxant properties. By combining this scaffold with a phenyl ring, the compound may exhibit altered pharmacokinetic and pharmacodynamic properties, making it a valuable subject for studying structure-activity relationships (SAR).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide with various biological targets. These studies suggest that the compound may interact with enzymes involved in inflammation and pain pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the morpholine sulfonamide moiety could potentially modulate neurotransmitter receptors, offering a dual mechanism of action that could be exploited for therapeutic purposes.

The synthesis of N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations have been employed to streamline the synthetic route. These advancements not only improve yield but also enhance scalability, making it feasible to produce sufficient quantities for preclinical studies.

In preclinical research, N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide has shown promise in models of inflammation and pain. The benzamide moiety is known to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the prostaglandin pathway. The morpholine sulfonamide group may further contribute to this effect by modulating inflammatory cytokine release. These findings suggest that the compound could be a valuable candidate for developing novel therapeutic agents targeting chronic inflammatory conditions.

The potential therapeutic applications of N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide extend beyond inflammation and pain management. Preliminary studies have indicated that the compound may exhibit neuroprotective effects due to its interaction with CNS receptors. The benzodiazole scaffold is known to interact with GABA receptors, which are crucial for regulating neuronal excitability. This interaction could potentially make the compound useful in treating neurological disorders characterized by excessive neuronal activity.

Another area of interest is the potential anticancer activity of N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide. The benzamide core has been identified as a key pharmacophore in several anticancer agents. By incorporating additional functional groups such as the morpholine sulfonamide moiety, researchers aim to enhance binding affinity and selectivity against cancer cell targets. Early experiments have shown promising results in inhibiting proliferation and inducing apoptosis in certain cancer cell lines.

The development of N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(morpholine-4-sulfonyl)benzamide also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of computational modeling with experimental validation has been crucial in understanding the compound's mechanism of action and optimizing its pharmacological profile. This collaborative approach not only accelerates drug discovery but also ensures that new compounds are developed with high efficacy and minimal side effects.

As research on N-[4-(1H-1,3-benzodiazol-2-y l )phen y l ] - 4 - ( mor p h oline - 4 - sul fon y l ) b en z am ide progresses , it is expected that new insights will emerge regarding its potential therapeutic applications. Ongoing studies will focus on refining synthetic methodologies to improve yield and scalability while exploring novel derivatives that may enhance pharmacological activity. The ultimate goal is to translate these findings into clinical trials where the compound's efficacy and safety can be thoroughly evaluated in human subjects.